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Compound of Interest

Compound Name: Anhydroxylitol

Cat. No.: B138879 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of all

laboratory chemicals is paramount. This document provides immediate, essential safety and

logistical information for Anhydroxylitol, including personal protective equipment (PPE)

guidelines, operational procedures, and disposal plans. While Anhydroxylitol is generally

considered to have a low hazard profile, adherence to standard laboratory safety protocols is

crucial to ensure a safe working environment.[1][2]

Personal Protective Equipment (PPE)
When handling Anhydroxylitol, especially in its pure form or at high concentrations, the

following personal protective equipment is recommended to minimize exposure:
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PPE Category Recommended Equipment

Eye/Face Protection
Safety glasses with side shields or chemical

safety goggles.

Hand Protection

Chemical-resistant gloves (e.g., nitrile, butyl

rubber, or PVC). Gloves should be inspected

before use and disposed of properly.[3]

Body Protection

A standard laboratory coat should be worn to

protect clothing from potential splashes or dust.

For larger quantities, consider impervious

clothing.[4]

Respiratory Protection

Under normal conditions with adequate

ventilation, respiratory protection is not typically

required. If dust or aerosols are generated, a

full-face respirator may be used.[4]

Quantitative Toxicological Data
The following table summarizes the available quantitative toxicological data for a product

containing 25-35% Anhydroxylitol. It is important to note that this data is for a mixture and not

for pure Anhydroxylitol.

Metric Value Species Test Guideline

Acute Oral Toxicity

(LD50)
> 2000 mg/kg bw Rat OECD TG 401

Acute Dermal Toxicity

(LD50)
> 2000 mg/kg bw Rat OECD TG 402

28-Day Oral Toxicity

(NOAEL)
1000 mg/kg bw/day Rat OECD TG 407

Data sourced from a product containing 25-35% Anhydroxylitol.[1][2]
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Adherence to a structured workflow is essential for the safe handling and disposal of

Anhydroxylitol.

While specific experimental protocols will vary depending on the research application, the

following general steps should be followed when handling Anhydroxylitol:

Preparation:

Ensure the work area is well-ventilated.

Don the appropriate personal protective equipment as outlined in the PPE table.

Have an eyewash station and safety shower readily accessible.

Handling:

Avoid contact with skin and eyes.[4]

Minimize the formation of dust and aerosols.[4]

Use non-sparking tools to prevent electrostatic discharge.[4]

If weighing or transferring the substance, do so in a ventilated enclosure (e.g., fume hood)

if there is a risk of generating dust.

Spill Management:

In case of a spill, contain the material to prevent it from entering drains.[1]

Collect the spilled material using an absorbent, non-combustible material (e.g., sand,

earth).[3]

Place the collected material into a suitable, closed container for disposal.[1]

Clean the spill area thoroughly with soap and water.

Store Anhydroxylitol in a tightly closed container.

Keep the container in a cool, dry, and well-ventilated place.[4]
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Store away from incompatible materials, such as strong oxidizing agents.

Dispose of Anhydroxylitol and its containers in accordance with local, state, and federal

regulations.

The material can be sent to a licensed chemical destruction facility or disposed of via

controlled incineration with flue gas scrubbing.[1]

Contaminated packaging should be triple-rinsed (or equivalent) before being offered for

recycling, reconditioning, or disposal in a sanitary landfill.[1]

Workflow for Handling Anhydroxylitol
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Caption: A logical workflow for the safe handling of Anhydroxylitol, from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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